cyclo(arginyl-prolyl-aspartyl-valyl-tyrosyl)

• CAS No.: 135680-82-9
• Product Name: cyclo(arginyl-prolyl-aspartyl-valyl-tyrosyl)
• Molecular Formula: C29H42N8O8
• Molecular Weight: 630.7 g/mol
• IUPAC Name: (3S)-3-[[(2S)-1-[(E,2S)-2-amino-5-(diaminomethylideneamino)pent-3-enoyl]pyrrolidine-2-carbonyl]amino]-4-[[(2R)-1-[[(2S)-1-(4-hydroxyphenyl)-3-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C29H42N8O8/c1-16(2)24(27(44)34-18(15-38)13-17-7-9-19(39)10-8-17)36-25(42)21(14-23(40)41)35-26(43)22-6-4-12-37(22)28(45)20(30)5-3-11-33-29(31)32/h3,5,7-10,15-16,18,20-22,24,39H,4,6,11-14,30H2,1-2H3,(H,34,44)(H,35,43)(H,36,42)(H,40,41)(H4,31,32,33)/b5-3+/t18-,20-,21-,22-,24+/m0/s1
• Standard InChIKey: LEQARIATTLCLEW-UUXWMSROSA-N
• Isomeric SMILES: CC(C)[C@H](C(=O)N[C@@H](CC1=CC=C(C=C1)O)C=O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@@H]2CCCN2C(=O)[C@H](/C=C/CN=C(N)N)N
• SMILES: CC(C)C(C(=O)NC(CC1=CC=C(C=C1)O)C=O)NC(=O)C(CC(=O)O)NC(=O)C2CCCN2C(=O)C(C=CCN=C(N)N)N
• Canonical SMILES: CC(C)C(C(=O)NC(CC1=CC=C(C=C1)O)C=O)NC(=O)C(CC(=O)O)NC(=O)C2CCCN2C(=O)C(C=CCN=C(N)N)N
• Sequence: XPDVY
• Synonyms: c-APAVT; cyclo(Arg-Pro-Asp-Val-Tyr); cyclo(arginyl-prolyl-aspartyl-valyl-tyrosyl)
• PubChem Compound: 6444025
• Last Modified: Nov 11 2021